Cas no 784193-47-1 (1H-Indole-6-carboxylic acid, 2-(1H-indazol-3-yl)-)

1H-Indole-6-carboxylic acid, 2-(1H-indazol-3-yl)- structure
784193-47-1 structure
Product Name:1H-Indole-6-carboxylic acid, 2-(1H-indazol-3-yl)-
CAS No:784193-47-1
MF:C16H11N3O2
MW:277.28
CID:2139332
PubChem ID:135445358
Update Time:2025-08-01

1H-Indole-6-carboxylic acid, 2-(1H-indazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-indazol-3-yl)-1H-Indole-6-carboxylic acid
    • BDBM50331263
    • CID 135445358
    • 1H-Indole-6-carboxylic acid, 2-(1H-indazol-3-yl)-
    • 2-(1H-indazol-3-yl)-1H-Indole-6-carboxylicacid
    • SCHEMBL4134469
    • D86841
    • AS-84358
    • 784193-47-1
    • CHEMBL1289728
    • MDL: MFCD26391170
    • Inchi: 1S/C16H11N3O2/c20-16(21)10-6-5-9-7-14(17-13(9)8-10)15-11-3-1-2-4-12(11)18-19-15/h1-8,17H,(H,18,19)(H,20,21)
    • InChI Key: LGCYYLQERLQEPI-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC2C=C(C3C4C=CC=CC=4NN=3)NC=2C=1)=O

Computed Properties

  • Exact Mass: 277.085126602g/mol
  • Monoisotopic Mass: 277.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.8
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.495±0.06 g/cm3(Predicted)
  • Boiling Point: 667.5±40.0 °C(Predicted)
  • pka: 5.14±0.30(Predicted)

1H-Indole-6-carboxylic acid, 2-(1H-indazol-3-yl)- Pricemore >>

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